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Compound of Interest

Compound Name: 1,6,11,16-Tetraoxacycloeicosane

Cat. No.: B2543557 Get Quote

Technical Support Center: 1,6,11,16-
Tetraoxacycloeicosane
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 1,6,11,16-
Tetraoxacycloeicosane (CAS No. 17043-02-6).

Physical and Chemical Properties
A summary of the key quantitative data for 1,6,11,16-Tetraoxacycloeicosane is presented

below for easy reference.

Property Value

Molecular Formula C₁₆H₃₂O₄

Molecular Weight 288.42 g/mol [1]

CAS Number 17043-02-6[1]

Appearance White to off-white solid

Storage Temperature
Room Temperature; for solutions, 2-8°C is

recommended.
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Troubleshooting Guide
This guide addresses specific issues that users may encounter during their experiments with

1,6,11,16-Tetraoxacycloeicosane.

Problem Possible Cause Solution

Difficulty Dissolving the

Compound

The compound has limited

solubility in non-polar solvents.

Use a more polar solvent such

as methanol, ethanol, or a

mixture of solvents. Gentle

warming and sonication can

also aid dissolution.

Unexpected Reaction

Outcome

The compound may be

degraded or contain impurities.

Visually inspect the compound

for any signs of degradation,

such as discoloration or the

presence of crystalline

precipitates, which could

indicate peroxide formation.[2]

It is recommended to use the

compound from a freshly

opened container.

Inconsistent Experimental

Results

The compound may have

absorbed moisture, affecting

its effective concentration.

Store the compound in a tightly

sealed container in a dry, well-

ventilated place, away from

moisture.[3] For sensitive

applications, handle the

compound in a glove box

under an inert atmosphere.

Material Appears Discolored

Potential degradation of the

compound due to improper

storage or exposure to

contaminants.

Do not use the material.

Dispose of it according to the

recommended disposal

procedures.
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Q1: What are the primary hazards associated with 1,6,11,16-Tetraoxacycloeicosane?

A1: The primary hazards are acute oral toxicity, skin irritation, and serious eye irritation. It

is harmful if swallowed and causes skin and serious eye irritation.

Q2: What personal protective equipment (PPE) should I wear when handling this

compound?

A2: Always wear appropriate PPE, including chemical-resistant gloves, safety glasses with

side shields or goggles, and a lab coat. If there is a risk of generating dust, a NIOSH-

approved respirator may be necessary.

Q3: How should I handle a spill of 1,6,11,16-Tetraoxacycloeicosane?

A3: For a small spill, you should:

Avoid breathing dust.

Wear appropriate PPE.

Gently sweep up the solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.[3]

Clean the spill area with a suitable solvent and then with soap and water.

For larger spills, evacuate the area and contact your institution's environmental health

and safety department.

Storage

Q4: What are the recommended storage conditions for 1,6,11,16-Tetraoxacycloeicosane?

A4: The compound should be stored at room temperature in a tightly sealed container in a

dry and well-ventilated place.[3] Solutions of the compound should be stored at 2-8°C.

Q5: Are there any materials that are incompatible with 1,6,11,16-Tetraoxacycloeicosane?
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A5: As a crown ether, it may be incompatible with strong oxidizing agents. Contact with

these materials should be avoided.

Q6: What are the signs of degradation I should look for?

A6: Like other ethers, crown ethers can form explosive peroxides upon prolonged

exposure to air and light.[2] Signs of degradation may include discoloration (yellowing) or

the formation of crystalline precipitates within the container. If these are observed, the

compound should be disposed of carefully.

Disposal

Q7: How should I dispose of waste 1,6,11,16-Tetraoxacycloeicosane?

A7: Waste should be disposed of in accordance with local, state, and federal regulations. It

is recommended to offer surplus and non-recyclable solutions to a licensed disposal

company.[3] One common method is to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Experimental Protocols & Methodologies
Safe Handling Workflow

The following diagram outlines the general workflow for safely handling 1,6,11,16-
Tetraoxacycloeicosane in a laboratory setting.
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Caption: Workflow for the safe handling of 1,6,11,16-Tetraoxacycloeicosane.

Emergency Response Logic
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This diagram illustrates the logical steps to take in the event of an emergency involving

1,6,11,16-Tetraoxacycloeicosane.
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Caption: Logical flow for emergency response procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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